molecular formula C22H22F6N2 B6312701 N,N-Dibenzyl-octahydro-3a,6a-bis(trifluoromethyl)-pyrrolo[3,4-c]pyrrole CAS No. 1357624-84-0

N,N-Dibenzyl-octahydro-3a,6a-bis(trifluoromethyl)-pyrrolo[3,4-c]pyrrole

Cat. No. B6312701
CAS RN: 1357624-84-0
M. Wt: 428.4 g/mol
InChI Key: XAPJYZQEFNQQAD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N,N-Dibenzyl-octahydro-3a,6a-bis(trifluoromethyl)-pyrrolo[3,4-c]pyrrole (DOBTTP) is an organic compound with a wide range of potential applications in organic chemistry and material science. It is an important building block for the synthesis of a variety of compounds, such as heterocycles, polymers, and dyes. The synthesis of DOBTTP has been extensively studied, and its structure and properties have been well characterized. DOBTTP is of particular interest due to its unique combination of physical and chemical properties, which make it a versatile material for a range of applications.

Scientific Research Applications

N,N-Dibenzyl-octahydro-3a,6a-bis(trifluoromethyl)-pyrrolo[3,4-c]pyrrole has been widely studied in the field of organic chemistry and material science. Its unique combination of physical and chemical properties makes it a versatile material for a range of applications. It has been used in the synthesis of heterocycles, polymers, and dyes. It has also been used in the development of new organic catalysts and in the synthesis of organic semiconductors.

Mechanism of Action

The mechanism of action of N,N-Dibenzyl-octahydro-3a,6a-bis(trifluoromethyl)-pyrrolo[3,4-c]pyrrole is not well understood. However, it is believed that the reaction of the dibenzyl ketone and the trifluoromethyl pyrrole proceeds through a nucleophilic substitution reaction, with the trifluoromethyl pyrrole acting as a nucleophile and the dibenzyl ketone acting as an electrophile. The reaction is believed to proceed through a series of intermediate steps, with the formation of an enolate intermediate and the subsequent formation of a Michael addition product.
Biochemical and Physiological Effects
The biochemical and physiological effects of N,N-Dibenzyl-octahydro-3a,6a-bis(trifluoromethyl)-pyrrolo[3,4-c]pyrrole are not well understood. However, it is known that N,N-Dibenzyl-octahydro-3a,6a-bis(trifluoromethyl)-pyrrolo[3,4-c]pyrrole has low toxicity and is not expected to cause any adverse effects when used in laboratory experiments.

Advantages and Limitations for Lab Experiments

The advantages of using N,N-Dibenzyl-octahydro-3a,6a-bis(trifluoromethyl)-pyrrolo[3,4-c]pyrrole in laboratory experiments include its low cost, low toxicity, and its ability to be used in a wide range of reactions. The main limitation of N,N-Dibenzyl-octahydro-3a,6a-bis(trifluoromethyl)-pyrrolo[3,4-c]pyrrole is its relatively low yield, which can make it difficult to obtain large quantities of the product.

Future Directions

There are many potential future directions for research on N,N-Dibenzyl-octahydro-3a,6a-bis(trifluoromethyl)-pyrrolo[3,4-c]pyrrole. These include further investigation into its mechanism of action, the development of new synthesis methods, and the exploration of new applications for the compound. Additionally, further research into the biochemical and physiological effects of N,N-Dibenzyl-octahydro-3a,6a-bis(trifluoromethyl)-pyrrolo[3,4-c]pyrrole is needed in order to fully understand its potential uses.

Synthesis Methods

The synthesis of N,N-Dibenzyl-octahydro-3a,6a-bis(trifluoromethyl)-pyrrolo[3,4-c]pyrrole is a multi-step process involving the reaction of a dibenzyl ketone and a trifluoromethyl pyrrole in the presence of a base. The reaction is carried out in an inert atmosphere, such as argon or nitrogen, in order to avoid oxidation of the starting materials. The reaction is typically carried out at a temperature of 80-100°C. The reaction typically yields a product with a purity of 95-98%.

properties

IUPAC Name

2,5-dibenzyl-3a,6a-bis(trifluoromethyl)-1,3,4,6-tetrahydropyrrolo[3,4-c]pyrrole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22F6N2/c23-21(24,25)19-13-29(11-17-7-3-1-4-8-17)14-20(19,22(26,27)28)16-30(15-19)12-18-9-5-2-6-10-18/h1-10H,11-16H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XAPJYZQEFNQQAD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2(CN(CC2(CN1CC3=CC=CC=C3)C(F)(F)F)CC4=CC=CC=C4)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22F6N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

428.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N,N-Dibenzyl-octahydro-3a,6a-bis(trifluoromethyl)-pyrrolo[3,4-c]pyrrole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.